2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-1H-benzimidazole

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C17H15N3OS/c21-16(20-10-9-12-5-1-4-8-15(12)20)11-22-17-18-13-6-2-3-7-14(13)19-17/h1-8H,9-11H2,(H,18,19)
• InChI Key: SYWQRODITJACIX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NC4=CC=CC=C4N3
• Molecular Formula: C17H15N3OS
• DSSTOX Substance ID: DTXSID301164046
• Molecular Weight: 309.4 g/mol
• CAS RN: 330829-56-6

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the formation of the core benzimidazole ring followed by subsequent functionalization. A notable method involves the reaction of o-phenylenediamine with carboxylic acids or their derivatives under condensation conditions to form the benzimidazole core. Further functionalization at specific positions on the benzimidazole ring can introduce the indole and thioxo groups. For example, the substitution at the 2-position with a (2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio group could be achieved through nucleophilic substitution reactions, utilizing activated intermediates of the corresponding thiol and 2-oxoethyl components.

Molecular Structure Analysis

The molecular structure of 2-{[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-1H-benzimidazole is characterized by its heterocyclic framework, which combines the properties of benzimidazole and indole moieties. The presence of the thioxo group introduces sulfur, which can significantly affect the electronic distribution within the molecule. This structural arrangement impacts the compound's binding affinity to biological targets by facilitating interactions through hydrogen bonding, π-π stacking, and hydrophobic interactions.

Chemical Reactions and Properties

This compound is likely to participate in reactions typical of benzimidazoles and indoles, including electrophilic substitution at the indole ring and nucleophilic substitution at the thioxo group. Its chemical properties are influenced by the electron-rich nature of both the benzimidazole and indole rings, which can undergo various chemical transformations, including alkylation, acylation, and sulfonation. The thioxo group can serve as a nucleophile in reactions with electrophiles or can be oxidized to sulfoxides and sulfones, altering the compound's biological activity.

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and stability, are determined by its molecular structure. The heteroatoms and the polar thioxo group contribute to its solubility in polar solvents, while the aromatic system might favor solubility in organic solvents. The stability of the compound is influenced by the susceptibility of the thioxo group to oxidation and the reactivity of the indole moiety.

Chemical Properties Analysis

The chemical properties of this compound include its acidity/basicity, reactivity, and potential for forming hydrogen bonds. The benzimidazole and indole rings may exhibit basic properties due to the nitrogen atoms, which can engage in hydrogen bonding and coordination with metal ions. The reactivity of the thioxo group towards oxidation or as a nucleophile in substitution reactions further defines its chemical behavior.

For detailed information on the synthesis, structure, reactions, and properties of related benzimidazole derivatives, the following references provide comprehensive insights:

• Synthesis and evaluation of benzimidazoles as neuropeptide Y receptor antagonists, which may offer insights into similar synthetic pathways and biological targets (Zarrinmayeh et al., 1998).
• A study on the synthesis and characterization of benzimidazole derivatives, including their anti-inflammatory activity, providing an understanding of their chemical and biological properties (Bhor & Pawar, 2022).

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which are part of this compound’s structure, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of targets in the body.

Mode of Action

One study found a compound with a similar structure that potently inhibited ripk1, a kinase involved in necroptosis, with a binding affinity (kd) of 0004 μM and an enzymatic IC50 value of 0011 μM

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially affect a wide range of biochemical pathways.

Pharmacokinetics

Indole and imidazole, which are part of this compound’s structure, are known to be highly soluble in water and other polar solvents

Result of Action

The compound could efficiently protect cells from necroptosis and attenuate the necrotic cell death of vascular endothelial cells induced by tumor cells both in vitro and in vivo . This suggests that the compound might have potential therapeutic applications in conditions involving necroptosis, such as certain types of cancer.

Action Environment

One study mentioned the environmentally-friendly features of a synthesis procedure for a similar compound

Safety and Hazards

The safety and hazards of indole and benzimidazole derivatives depend on their specific structures. Some indole derivatives can be harmful if swallowed, inhaled, or come into contact with the skin. Similarly, some benzimidazole derivatives can be harmful or irritating.

Future Directions

The future directions in the research of indole and benzimidazole derivatives could involve the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs.